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Compound of Interest

Compound Name:
1-Aminopyrrolidin-2-one

hydrochloride

Cat. No.: B154742 Get Quote

CAS Number: 20386-22-5

This technical guide provides a comprehensive overview of 1-Aminopyrrolidin-2-one
hydrochloride, a heterocyclic organic compound of interest to researchers, scientists, and

professionals in drug development. This document collates available physicochemical data,

experimental protocols, and explores the potential applications of this compound within the

broader context of medicinal chemistry and organic synthesis.

Physicochemical Properties
1-Aminopyrrolidin-2-one hydrochloride is a pyrrolidinone derivative. The hydrochloride salt

form generally enhances the compound's stability and solubility in aqueous media, which can

be advantageous for experimental and developmental purposes. The quantitative data

available for this compound are summarized in the table below.
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Property Value Source(s)

Molecular Formula C4H9ClN2O [1][2]

Molecular Weight 136.58 g/mol [1][2]

Appearance
White to off-white to yellow

solid
[1]

Melting Point 154-157 °C

Solubility
Soluble in Methanol; Slightly

soluble in DMSO and Water
[1]

Purity (by HPLC) ≥ 95% [1]

Storage Conditions Store at Room Temperature [1]

Synthesis and Experimental Protocols
The synthesis of the parent compound, 1-aminopyrrolidin-2-one, is a key step in obtaining the

hydrochloride salt. A common method involves the lactamization of γ-butyrolactone with

hydrazine. Subsequently, the hydrochloride salt can be formed by treating the free base with

hydrochloric acid.

Synthesis of 1-Aminopyrrolidin-2-one
A general protocol for the synthesis of 1-aminopyrrolidin-2-one from γ-butyrolactone and

hydrazine hydrate has been reported.[3]

Materials:

γ-Butyrolactone (GBL)

Hydrazine hydrate (80%)

Ethanol (optional, as a solvent)

Procedure:
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A mixture of γ-butyrolactone and hydrazine hydrate (80%) is prepared. The molar ratio

should be optimized for the specific scale of the reaction.

The reaction mixture is refluxed for a period of 4 to 7 hours. The progress of the reaction can

be monitored by techniques such as thin-layer chromatography (TLC).

After the reaction is complete, the mixture is allowed to cool to room temperature.

The resulting product, 1-aminopyrrolidin-2-one, may precipitate out of the solution upon

cooling. If so, it can be collected by filtration.

The crude product can be purified by recrystallization from an appropriate solvent, such as

ethanol.

Formation of the Hydrochloride Salt
To obtain 1-Aminopyrrolidin-2-one hydrochloride, the free base is treated with hydrochloric

acid.

Materials:

1-Aminopyrrolidin-2-one

Hydrochloric acid (e.g., in a solution of dry diethyl ether or as a gas)

Anhydrous solvent (e.g., diethyl ether, isopropanol)

Procedure:

Dissolve the purified 1-aminopyrrolidin-2-one in a suitable anhydrous solvent.

Slowly add a solution of hydrochloric acid in an anhydrous solvent (e.g., HCl in diethyl ether)

to the solution of the free base with stirring. Alternatively, anhydrous HCl gas can be bubbled

through the solution.

The hydrochloride salt will precipitate out of the solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b154742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The precipitate is collected by filtration, washed with the anhydrous solvent, and dried under

vacuum to yield 1-Aminopyrrolidin-2-one hydrochloride.

Applications in Research and Development
While specific biological activities for 1-Aminopyrrolidin-2-one hydrochloride are not

extensively documented in peer-reviewed literature, the pyrrolidin-2-one scaffold is a well-

established pharmacophore in medicinal chemistry.[4][5] Derivatives of this core structure have

demonstrated a wide range of biological activities, suggesting potential avenues of

investigation for this compound and its analogues.

Role as a Synthetic Building Block
The primary application of 1-Aminopyrrolidin-2-one hydrochloride appears to be as a

versatile building block in organic synthesis. The presence of a reactive primary amine group

allows for a variety of chemical transformations, enabling the synthesis of more complex

molecules. It can be a precursor for the synthesis of various heterocyclic compounds.[6]

1-Aminopyrrolidin-2-one
hydrochloride

Derivative A

Reaction 1

Reagent X
(e.g., Electrophile) Complex Molecule B

Reaction 2

Reagent Y
(e.g., Cyclizing agent)
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Synthetic utility of 1-Aminopyrrolidin-2-one hydrochloride.

Potential Pharmacological Significance
The pyrrolidin-2-one ring is a core structural feature of the "racetam" class of nootropic drugs,

which are investigated for their cognitive-enhancing effects.[7] Furthermore, various derivatives

of pyrrolidin-2-one have been explored for a multitude of therapeutic applications, including:
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Antiarrhythmic activity: Certain pyrrolidin-2-one derivatives have shown promise in models of

cardiac arrhythmia.[8]

Anticancer and Antimicrobial Activity: The pyrrolidine scaffold is present in numerous

compounds with demonstrated anticancer and antimicrobial properties.[5]

Central Nervous System (CNS) Activity: Beyond nootropic effects, pyrrolidine-containing

compounds are investigated for treating a range of CNS disorders.[4]

The general workflow for investigating the biological potential of a compound like 1-
Aminopyrrolidin-2-one hydrochloride is outlined below.
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In Vitro Screening

In Vivo Evaluation
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General workflow for biological evaluation.

Safety Information
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Based on available safety data sheets, 1-Aminopyrrolidin-2-one hydrochloride should be

handled with care in a laboratory setting. The following GHS hazard statements have been

associated with the compound:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or under a fume hood.

Conclusion
1-Aminopyrrolidin-2-one hydrochloride (CAS 20386-22-5) is a chemical compound with

established utility as a synthetic intermediate. While direct evidence of its biological activity is

limited in the current scientific literature, its structural relationship to the pharmacologically

significant pyrrolidin-2-one class of compounds suggests that it and its derivatives may be of

interest for further investigation in drug discovery and development. This guide provides a

foundational summary of the available technical data to support such research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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